Cas no 1540-36-9 (3-n-Butyl-2,4-pentanedione)

• Product Name: 3-n-Butyl-2,4-pentanedione
• CAS No: 1540-36-9
• MF: C₉H₁₆O₂
• MW: 156.222143173218
• CID: 83768
• PubChem ID: 73763
• Update Time: 2025-11-05

3-n-Butyl-2,4-pentanedione Chemical and Physical Properties

Names and Identifiers

• 3-n-Butyl-2,4-pentanedione
• 3-Acetyl-2-heptanone
• 3-Butyl-2,4-pentanedione
• 3-butylpentane-2,4-dione
• 3-Butylacetylacetone
• 3-Butyl-2,4-pentadione
• 3-Butylpentanedione-2,4
• MFCD00026235
• DTXSID50165512
• Z56951935
• 2,4-PENTANEDIONE, 3-BUTYL-
• AI3-19271
• EINECS 216-274-1
• 3-n-Butyl-acetylaceton
• 3-butyl-2,4-pentandione
• NSC2249
• 2, 3-butyl-
• NS00025008
• 1540-36-9
• YTTRIUMSULFIDE
• UNII-6C6N2RN9MM
• NSC-2249
• CS-0206554
• FT-0616208
• 3-n-butyl 2,4-pentanedione
• SCHEMBL452597
• AKOS001047287
• 6C6N2RN9MM
• 3-(1-BUTYL)-PENTANE-2,4-DIONE
• NSC 2249
• 3-BUTYLPENTAN-2,4-DIONE
• 3-butyl-pentane-2,4-dione
• DTXCID9088003

• MDL： MFCD00026235
• Inchi： 1S/C9H16O2/c1-4-5-6-9(7(2)10)8(3)11/h9H,4-6H2,1-3H3
• InChI Key： MBXOOYPCIDHXGH-UHFFFAOYSA-N
• SMILES： O=C(C)C(C(C)=O)CCCC
• BRN： 507436

Computed Properties

• Exact Mass: 156.11500
• Monoisotopic Mass: 156.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: 1.8
• Topological Polar Surface Area: 34.1A^2

Experimental Properties

• Color/Form: Colorless liquid
• Density: 0,927 g/cm3
• Boiling Point: 101-104°C 10mm
• Flash Point: 101-104°C/10mm
• Refractive Index: 1.4470
• PSA: 34.14000
• LogP: 1.97080
• Solubility: Insoluble in water.

3-n-Butyl-2,4-pentanedione Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S24/25
• Safety Term：S24/25

Additional information on 3-n-Butyl-2,4-pentanedione

Research Brief on 3-n-Butyl-2,4-pentanedione (CAS: 1540-36-9) in Chemical Biology and Pharmaceutical Applications

3-n-Butyl-2,4-pentanedione (CAS: 1540-36-9) is a β-diketone derivative that has recently garnered attention in chemical biology and pharmaceutical research due to its versatile reactivity and potential therapeutic applications. This compound, characterized by its unique structural features, serves as a key intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in metal chelation, enzyme inhibition, and as a precursor for heterocyclic compounds with pharmacological properties.

A 2023 study published in the Journal of Medicinal Chemistry investigated the metal-chelating properties of 3-n-Butyl-2,4-pentanedione, particularly its interaction with transition metals such as copper and iron. The research demonstrated that this compound forms stable complexes with these metals, which could be leveraged in designing novel metalloenzyme inhibitors or metal-chelating therapeutics for diseases like Alzheimer's and Wilson's disease. The study employed spectroscopic techniques (UV-Vis, NMR) and computational modeling to characterize these interactions.

In pharmaceutical applications, 3-n-Butyl-2,4-pentanedione has shown promise as a building block for antimicrobial agents. A recent patent application (WO2023056789) disclosed its use in synthesizing novel quinolone derivatives with enhanced activity against drug-resistant bacterial strains. The structural flexibility of the butyl side chain was found to significantly influence the compounds' membrane permeability and target binding affinity.

Metabolic studies have revealed interesting pharmacokinetic properties of 3-n-Butyl-2,4-pentanedione. Research published in Xenobiotica (2024) demonstrated that this compound undergoes rapid hepatic metabolism primarily via glucuronidation, with a plasma half-life of approximately 2.3 hours in rodent models. These findings are crucial for developing derivatives with improved metabolic stability for therapeutic applications.

Recent advances in synthetic methodology have enabled more efficient production of 3-n-Butyl-2,4-pentanedione. A green chemistry approach reported in ACS Sustainable Chemistry & Engineering (2024) described a solvent-free condensation reaction using heterogeneous catalysis, achieving yields above 85% while reducing environmental impact. This development addresses previous challenges in large-scale production of this valuable intermediate.

Ongoing research is exploring the compound's potential in neurodegenerative diseases. Preliminary in vitro data suggest that 3-n-Butyl-2,4-pentanedione derivatives may modulate amyloid aggregation pathways, though further studies are needed to validate these findings and assess therapeutic potential. The compound's ability to cross the blood-brain barrier, as demonstrated in recent pharmacokinetic studies, makes it particularly interesting for CNS-targeted drug development.